3-methyl-N-[3-(4-methyl-1-piperidinyl)propyl]-4-[(methylsulfonyl)amino]benzamide

• IUPAC Name: 4-(methanesulfonamido)-3-methyl-N-[3-(4-methylpiperidin-1-yl)propyl]benzamide
• InChI: InChI=1S/C18H29N3O3S/c1-14-7-11-21(12-8-14)10-4-9-19-18(22)16-5-6-17(15(2)13-16)20-25(3,23)24/h5-6,13-14,20H,4,7-12H2,1-3H3,(H,19,22)
• InChI Key: USCBBWZSKJNGOD-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)CCCNC(=O)C2=CC(=C(C=C2)NS(=O)(=O)C)C
• Molecular Formula: C18H29N3O3S
• Molecular Weight: 367.5 g/mol

Description

Research in the field of benzamide derivatives, including compounds similar to "3-methyl-N-[3-(4-methyl-1-piperidinyl)propyl]-4-[(methylsulfonyl)amino]benzamide," focuses on exploring their potential as therapeutic agents due to their diverse biological activities. Benzamide derivatives have been extensively studied for their roles as inhibitors of various biological targets, such as glycine transporters and muscarinic receptors, indicating their significance in medicinal chemistry (Cioffi et al., 2013).

Synthesis Analysis

The synthesis of benzamide derivatives often involves complex chemical procedures aimed at introducing specific functional groups that confer the desired biological activities. For instance, the design and synthesis of glycine transporter-1 (GlyT1) inhibitors involve careful optimization of the benzamide and piperidine components of the core scaffold to achieve in vivo activity (Cioffi et al., 2016).

Molecular Structure Analysis

Molecular structure analysis of benzamide derivatives is crucial for understanding their interaction with biological targets. Studies often employ crystallography and computational modeling to elucidate the conformational preferences and binding modes of these compounds, guiding further structural optimization (Luo & Huang, 2004).

Chemical Reactions and Properties

Benzamide derivatives participate in various chemical reactions, enabling the modification of their structure to enhance biological activity and selectivity. For example, sulfonamide metabolism plays a significant role in the pharmacokinetics and drug-drug interactions of certain benzamide derivatives, impacting their therapeutic potential (Sawant-Basak et al., 2018).

Physical Properties Analysis

The physical properties of benzamide derivatives, such as solubility, stability, and crystallinity, are essential for their formulation and delivery as therapeutic agents. These properties are determined through various analytical techniques, including X-ray crystallography and NMR spectroscopy, to ensure optimal drug performance (Luo & Huang, 2004).

Scientific Research Applications

Pharmacological Properties and Receptor Agonism

One significant area of application for this compound is in the development of selective serotonin 4 (5-HT4) receptor agonists. These substances are known for their potential to enhance gastrointestinal motility, making them promising candidates for the treatment of gastrointestinal disorders. For instance, derivatives of this compound have been synthesized and evaluated for their effect on accelerating gastric emptying and increasing the frequency of defecation, showing potential as novel prokinetic agents with reduced side effects due to selective receptor targeting (Sonda et al., 2004). Another study detailed the design and synthesis of orally active derivatives, further underscoring the compound's relevance in gastrointestinal motility enhancement (Sonda et al., 2003).

Chemical Analysis and Quality Control

In chemical analysis, the compound's derivatives have been utilized in nonaqueous capillary electrophoresis for the separation of related substances, demonstrating the compound's utility in the analytical domain, particularly in quality control of pharmaceuticals (Ye et al., 2012).

Neuropharmacology and Enzyme Inhibition

The compound has shown promise in neuropharmacology, particularly in the inhibition of acetylcholinesterase (AChE), a target for antidementia agents. Modifications of the benzamide structure have led to derivatives with significant anti-AChE activity, highlighting its potential in the treatment of neurodegenerative diseases (Sugimoto et al., 1990).

Cardiovascular Applications

In cardiovascular research, derivatives have been synthesized for their class III antiarrhythmic activity, indicating the compound's versatility and potential application in cardiac arrhythmia management (Ellingboe et al., 1992).

Advanced Material Science

The compound's derivatives have also found applications in materials science, particularly in the modification of carbon nanotubes (CNTs) for enhancing the performance of hybrid nanofiltration membranes. This application is crucial for the separation of monovalent and divalent salts, demonstrating the compound's utility beyond pharmacology and into environmental and industrial processes (Guo et al., 2018).